Cas no 773869-74-2 (2-(pyridin-2-yl)propanedioic acid)

• Product name: 2-(pyridin-2-yl)propanedioic acid
• CAS No: 773869-74-2
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD06203248
• CID: 5241832

2-(pyridin-2-yl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-(2-pyridinyl)-
• 2-(pyridin-2-yl)propanedioic acid

• MDL： MFCD06203248
• Inchi： 1S/C8H7NO4/c10-7(11)6(8(12)13)5-3-1-2-4-9-5/h1-4,6H,(H,10,11)(H,12,13)
• InChI Key： OWIPTLWIAXXGHB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=NC=CC=C1)C(O)=O

Additional information on 2-(pyridin-2-yl)propanedioic acid

2-(Pyridin-2-yl)Propanedioic Acid: A Comprehensive Overview

Introduction to 2-(Pyridin-2-yl)Propanedioic Acid

2-(Pyridin-2-yl)propanedioic acid, a compound with the CAS number 773869-74-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a propanedioic acid moiety. The pyridine ring contributes to the molecule's aromaticity and electronic properties, while the propanedioic acid group introduces carboxylic acid functionalities, making it versatile for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(pyridin-2-yl)propanedioic acid, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its exploration in diverse scientific domains.

Chemical Structure and Properties

The molecular structure of 2-(pyridin-2-yl)propanedioic acid consists of a pyridine ring substituted at the 2-position with a propanedioic acid group. This arrangement imparts the molecule with a combination of aromatic and acidic properties. The pyridine ring contributes to the compound's stability and reactivity, while the propanedioic acid group introduces two carboxylic acid groups, which can participate in hydrogen bonding and other intermolecular interactions.

Research has shown that 2-(pyridin-2-yl)propanedioic acid exhibits notable solubility in polar solvents due to its acidic nature. Additionally, its ability to form coordination complexes with metal ions has been extensively studied, highlighting its potential as a ligand in transition metal chemistry.

Synthesis and Characterization

The synthesis of 2-(pyridin-2-yl)propanedioic acid typically involves multi-step processes that combine nucleophilic aromatic substitution with oxidation or hydrolysis reactions. Recent studies have focused on optimizing these steps to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of eco-friendly solvents and catalysts to achieve greener syntheses.

Characterization techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS) have been employed to confirm the structure and purity of 2-(pyridin-2-yl)propanedioic acid. These analyses have provided valuable insights into the compound's electronic structure and reactivity.

Applications in Pharmacology and Biotechnology

One of the most promising applications of 2-(pyridin-2-yl)propanedioic acid lies in its potential as a lead compound in drug discovery. Its unique structure makes it an attractive candidate for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

Recent studies have demonstrated that derivatives of 2-(pyridin-2-yl)propanedioic acid exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that the compound could serve as a scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its pharmacological applications, 2-(pyridin-2-yl)propanedioic acid has shown potential in biotechnology as a chelating agent for metal ions. Its ability to form stable complexes with metals like zinc and copper makes it a valuable tool in enzyme catalysis and metalloprotein studies.

Environmental Impact and Sustainability Considerations

The environmental impact of synthesizing 773869-74-1 ( CAS number ) 773869 - 74 - 1 ( CAS number ) 773869 - 74 -1 ( CAS number ) 773869 - 74 -1 ( CAS number ), commonly referred to as cas no: 773869 - 74 -1, has become an area of growing concern. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste generation and energy consumption.

Eco-friendly approaches such as catalytic hydrogenation using renewable catalysts or biodegradable solvents are being explored to produce cas no: 773869 - 74 -1 ( CAS number ), ensuring that its synthesis aligns with green chemistry principles. These efforts aim to reduce the ecological footprint associated with large-scale production while maintaining high product quality.

Furthermore, studies on the biodegradation of this compound under various environmental conditions are underway to assess its long-term impact on ecosystems. Understanding its persistence in natural environments is crucial for developing strategies to mitigate any adverse effects.

Conclusion

In conclusion, cas no: 773869 - 74 -1 ( CAS number ), known as cas no: 773869 - 74 -1 ( CAS number ), stands out as a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and environmental sustainability.

As ongoing research continues to uncover new applications for this compound, it is likely that cas no: 773869 - 74 -1 ( CAS number ), or simply referred to by its product name, will play an increasingly important role in advancing scientific knowledge and technological innovation.

This comprehensive overview highlights not only the current understanding but also future directions for research on this intriguing molecule.